N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)furan-2-carboxamide

• IUPAC Name: N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)furan-2-carboxamide
• InChI: InChI=1S/C18H12N2O4/c21-17-12-10-11(19-18(22)16-6-3-9-23-16)7-8-14(12)24-15-5-2-1-4-13(15)20-17/h1-10H,(H,19,22)(H,20,21)
• InChI Key: GAKRKSLUZRCGMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CO4
• Molecular Formula: C18H12N2O4
• Molecular Weight: 320.3 g/mol

Description

“N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)furan-2-carboxamide” is a compound that is related to a class of compounds that are selective inhibitors of the Dopamine D2 receptor. These compounds have been used in the treatment of central nervous system disorders, including Tourette’s syndrome, bipolar disorder, hyperprolactinemia, tardive dyskinesia, Huntington’s chorea, psychosis, depression, or schizophrenia.

Synthesis Analysis

The synthesis of these compounds involves a series of chemical reactions, as described in the patent. The patent also provides methods of synthesizing these compounds.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular formula of C22H19N3O4S2. It has a number of functional groups, including an oxazepine ring and a carboxamide group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps. The exact details of these reactions are proprietary and are not publicly available.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 453.5 g/mol. It has a number of computed properties, including a XLogP3-AA of 2.7, a hydrogen bond donor count of 3, a hydrogen bond acceptor count of 6, and a rotatable bond count of 5. Its exact mass and monoisotopic mass are both 453.08169844 g/mol.

Scientific Research Applications

Dopamine D2 Receptor Modulation

• The compound exhibits selective inhibition of the dopamine D2 receptor. .

Anti-inflammatory Activity

• .

Synthetic Intermediates

• .

Mechanism of Action

Target of Action

The primary target of this compound is the Dopamine D2 receptor . This receptor plays a crucial role in the central nervous system, influencing motor control, reward learning, and decision making.

Mode of Action

The compound acts as a selective inhibitor of the Dopamine D2 receptor . It binds to the receptor and inhibits its activity, leading to changes in neurotransmission and neuronal activity.

Result of Action

The molecular and cellular effects of the compound’s action include changes in neurotransmission and neuronal activity due to the inhibition of the Dopamine D2 receptor . This can result in therapeutic effects for various central nervous system disorders, including Tourette’s syndrome, bipolar disorder, hyperprolactinemia, tardive dyskinesia, Huntington’s chorea, psychosis, depression, or schizophrenia .